Cas no 1824318-90-2 (2,4-dichloro-7-fluoroquinoline)

• Product Name: 2,4-dichloro-7-fluoroquinoline
• CAS No: 1824318-90-2
• MF: C₉H₄Cl₂FN
• MW: 216.039163589478
• CID: 4622305
• PubChem ID: 122163166
• Update Time: 2025-06-30

2,4-dichloro-7-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,4-dichloro-7-fluoro-
• EN300-131715
• SCHEMBL23202854
• 1824318-90-2
• G67700
• DB-148840
• 2,4-dichloro-7-fluoroquinoline

• Inchi： 1S/C9H4Cl2FN/c10-7-4-9(11)13-8-3-5(12)1-2-6(7)8/h1-4H
• InChI Key： YIXHVVNBFWMJLB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2)C(Cl)=CC=1Cl

Computed Properties

• Exact Mass: 214.9704827g/mol
• Monoisotopic Mass: 214.9704827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2,4-dichloro-7-fluoroquinoline

Professional Introduction to 2,4-dichloro-7-fluoroquinoline (CAS No. 1824318-90-2)

2,4-dichloro-7-fluoroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1824318-90-2, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the broader class of quinolone antibiotics, which are well-known for their broad-spectrum antimicrobial properties. The structural features of 2,4-dichloro-7-fluoroquinoline, particularly the presence of chlorine and fluorine substituents at specific positions on the quinoline ring, contribute to its unique chemical properties and potential biological activities.

The significance of 2,4-dichloro-7-fluoroquinoline lies in its utility as a key intermediate in the synthesis of various pharmacologically active compounds. Quinoline derivatives have a long history in medicine, with applications ranging from antimalarial agents to antibacterial and antifungal drugs. The introduction of fluorine atoms into the quinoline scaffold often enhances the metabolic stability and binding affinity of these compounds, making them more effective in therapeutic applications.

In recent years, there has been a growing interest in developing novel quinolone-based antibiotics to combat emerging resistant strains of bacteria. The structural modifications introduced in 2,4-dichloro-7-fluoroquinoline aim to improve its efficacy while minimizing side effects associated with older-generation quinolones. For instance, the presence of chlorine atoms at the 2 and 4 positions increases the lipophilicity of the molecule, facilitating better cell membrane penetration, whereas the fluorine atom at the 7 position enhances its binding to bacterial DNA gyrase and topoisomerase IV, key targets for quinolone antibiotics.

One of the most compelling aspects of 2,4-dichloro-7-fluoroquinoline is its potential as a building block for drug discovery. Researchers have leveraged its scaffold to develop new compounds with enhanced pharmacokinetic profiles and improved therapeutic outcomes. For example, studies have shown that derivatives of 2,4-dichloro-7-fluoroquinoline exhibit potent activity against Gram-negative bacteria, including those that are resistant to standard antibiotics. This has opened up new avenues for treating multidrug-resistant infections, a critical challenge in modern medicine.

The synthesis of 2,4-dichloro-7-fluoroquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired quinoline core efficiently. The chlorination and fluorination steps are particularly critical and are typically carried out using specialized reagents under inert atmospheres to prevent unwanted side reactions.

The biological activity of 2,4-dichloro-7-fluoroquinoline has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy against a range of bacterial pathogens, including Escherichia coli, Pseudomonas aeruginosa, and Klebsiella pneumoniae. The compound's ability to inhibit bacterial DNA replication by interfering with DNA gyrase and topoisomerase IV makes it a promising candidate for further development into a novel antibiotic.

From a chemical biology perspective, 2,4-dichloro-7-fluoroquinoline serves as an excellent model system for understanding the structure-activity relationships (SAR) within the quinolone family. By systematically varying substituents on the quinoline ring, researchers can gain insights into how different functional groups influence biological activity. This information is crucial for designing next-generation antibiotics with improved efficacy and reduced toxicity.

The pharmaceutical industry has taken note of the potential of 2,4-dichloro-7-fluoroquinoline and is actively exploring its use in drug development programs. Collaborative efforts between academic researchers and industry scientists are underway to optimize synthetic routes and evaluate pharmacokinetic properties. These efforts aim to bring new treatments to market that can address unmet medical needs caused by antibiotic resistance.

In conclusion,2,4-dichloro-7-fluoroquinoline (CAS No. 1824318-90-2) represents a significant advancement in quinolone chemistry with promising applications in antibiotic development. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutics targeting resistant bacterial strains. As research continues to uncover new insights into its biological activity and synthetic pathways,2,4-dichloro-7-fluoroquinoline is poised to play a crucial role in addressing global challenges related to antimicrobial resistance.